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Compound of Interest

Compound Name: delta-Nonalactone

Cat. No.: B1583773 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling delta-Nonalactone, including detailed operational and disposal plans.

By offering procedural, step-by-step guidance, we aim to be your preferred source for

laboratory safety and chemical handling information, building deep trust by providing value

beyond the product itself.

Physical and Chemical Properties
Understanding the physical and chemical properties of delta-Nonalactone is the first step in

safe handling. This data is crucial for risk assessment and for designing appropriate

experimental and safety protocols.
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Property Value

CAS Number 3301-94-8[1][2]

Molecular Formula C9H16O2[1][2]

Molecular Weight 156.22 g/mol [1][2]

Appearance Colorless to yellow liquid[1][2]

Boiling Point 115-116 °C @ 2 mm Hg[3][4]

Flash Point >110°C (>230°F)[1][2]

Density 0.980 - 0.986 g/mL at 25°C[1][2]

Vapor Pressure 0.02 mm Hg at 25 °C[5]

Solubility
Information not readily available, but it is

immiscible with water.[5]

Stability
Stable under recommended storage conditions.

[2][6]

Hazard Identification and Personal Protective Equipment
(PPE)
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), delta-Nonalactone is not classified as a hazardous substance or mixture.[2][5][6]

However, observing good industrial hygiene practices is essential.[6]

Engineering Controls:

Ensure adequate ventilation. Good general ventilation, typically 10 air changes per hour,

should be used.[6] If applicable, use process enclosures or local exhaust ventilation to

maintain airborne levels below recommended exposure limits.[6]

Personal Protective Equipment (PPE):
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PPE Type Specifications

Eye/Face Protection Wear splash-proof safety glasses or goggles.[7]

Hand Protection
Wear chemically resistant gloves, such as Nitrile

rubber.[2]

Skin and Body Protection

Wear a complete suit protecting against

chemicals. The resistance of the protective

clothing to chemicals should be ascertained with

the respective supplier.[2]

Respiratory Protection

Generally not required.[7] However, if ventilation

is inadequate, wear respiratory protection.[2][8]

Avoid inhaling concentrated vapors.[7]

Operational Plan for Handling and Storage
A systematic approach to handling and storage is critical to maintaining a safe laboratory

environment.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is properly labeled with the chemical name and any hazard warnings.

2. Handling:

Avoid contact with skin and eyes.[2]

Avoid inhalation of vapor or mist.[2]

Handle in accordance with good industrial hygiene and safety practices.[2]

Wash hands thoroughly after handling.[2][6]

3. Storage:
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Keep the container tightly closed in a dry and well-ventilated place.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2][6]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Recommended packaging materials include glass, plastic, aluminum, or phenolic lined steel.

[6]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2][9]

Skin Contact

Remove contaminated clothing. Rinse skin with

cool water then wash with plenty of mild soap

and warm water.[2]

Inhalation Move the person into fresh air.[2][9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[2]

Spill and Leak Procedures:

Small Spills:

Wipe up with absorbent material (e.g., cloth, fleece).[6]

Clean the surface thoroughly to remove residual contamination.[6]
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Large Spills:

Stop the flow of material if it is safe to do so.[6]

Dike the spilled material.[6]

Absorb with inert material such as vermiculite, dry sand, or earth and place into containers

for disposal.[5][6]

Following product recovery, flush the area with water.[6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.[2]

Disposal Plan
Proper disposal of delta-Nonalactone and its containers is essential to prevent environmental

contamination.

Dispose of waste and residues in accordance with local authority requirements.[6]

Collect and reclaim or dispose of in sealed containers at a licensed waste disposal site.[6]

Do not let the product enter drains.[2]

Empty containers may retain some product residues and should be taken to an approved

waste handling site for recycling or disposal.[6]

Experimental Workflow & Safety Checkpoints
The following diagram illustrates the logical workflow for handling delta-Nonalactone,

incorporating key safety checkpoints at each stage.
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Workflow for Handling delta-Nonalactone

Preparation

Handling & Experimentation

Disposal

Emergency Preparedness

Conduct Risk Assessment

Verify PPE Availability & Condition

Receive & Inspect Chemical

Proceed if Safe

Store Appropriately

Conduct Experiment

Return to Storage

Collect Waste in Labeled Container

Follow Institutional Disposal Protocol

Spill Kit Accessible

First Aid Station Stocked

Emergency Contacts Posted

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of delta-Nonalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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